Cas no 57538-27-9 (Methyl N'-nitrocarbamimidate)

Methyl N'-nitrocarbamimidate is a specialized chemical compound primarily used as an intermediate in organic synthesis and pharmaceutical research. Its key advantages include high reactivity as a nitrocarbamimidate derivative, making it valuable for constructing complex molecular frameworks, particularly in the development of heterocyclic compounds. The compound’s nitro group enhances electrophilic properties, facilitating nucleophilic substitution reactions. It is often employed in the synthesis of agrochemicals and bioactive molecules due to its ability to introduce functionalized amidine or guanidine moieties. Proper handling under controlled conditions is essential due to its potential sensitivity. Its purity and stability are critical for reproducible results in synthetic applications.

Methyl N'-nitrocarbamimidate structure

Product Name:Methyl N'-nitrocarbamimidate

CAS No:57538-27-9

MF:C₂H₅N₃O₃

MW:119.079399824142

CID:1604884

PubChem ID:5474739

Update Time:2025-06-08

Methyl N'-nitrocarbamimidate Chemical and Physical Properties

Names and Identifiers

- methyl N'-nitrocarbamimidate
- AC1NV99W
- NSC88717
- 2-methyl-1-nitroisourea
- O-methyl-N-nitroisourea
- NSC-88717
- 57538-27-9
- NSC 88717
- Methyl N'-nitrocarbamimidate
- Inchi： 1S/C2H5N3O3/c1-8-2(3)4-5(6)7/h1H3,(H2,3,4)
- InChI Key： GLIKYKRDYKKEBJ-UHFFFAOYSA-N
- SMILES： O(C)/C(=N\[N+](=O)[O-])/N

Computed Properties

Exact Mass: 120.04098
Monoisotopic Mass: 119.03309103g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 8
Rotatable Bond Count: 1
Complexity: 114
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 93.4Å²

Experimental Properties

Density: 1.54±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 151.0±23.0 ºC (760 Torr),
Flash Point: 45.1±22.6 ºC,
Solubility: Soluble (187 g/l) (25 º C),
PSA: 87.92
LogP: 0.36270

Methyl N'-nitrocarbamimidate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM336818-500g	methyl N'-nitrocarbamimidate	57538-27-9	95%+	500g	$48	2021-08-18
Chemenu	CM336818-1000g	methyl N'-nitrocarbamimidate	57538-27-9	95%+	1000g	$80	2021-08-18
Chemenu	CM336818-500g	methyl N'-nitrocarbamimidate	57538-27-9	95%+	500g	$48	2022-06-11
Chemenu	CM336818-1000g	methyl N'-nitrocarbamimidate	57538-27-9	95%+	1000g	$80	2022-06-11
Cooke Chemical	M2313154-200mg	O-Methyl-N-nitroisourea	57538-27-9	97%(HPLC)?	200mg	RMB 800.00	2023-09-07